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Compound of Interest

Compound Name:
1-(4-Bromobenzyl)-4-

ethylpiperazine

CAS No.: 364793-85-1

Cat. No.: B3132151

Get Quote

1-(4-Bromobenzyl)-4-ethylpiperazine belongs to a class of disubstituted piperazines, a

scaffold of immense importance in modern drug discovery. The piperazine ring is a privileged

structure, appearing in numerous approved drugs, from antihistamines to antipsychotics and

kinase inhibitors for oncology.[1] The specific substitution pattern of this compound—a

bromobenzyl group at one nitrogen and an ethyl group at the other—imparts distinct

physicochemical properties. The bromobenzyl moiety often serves as a key building block in

medicinal chemistry, where the bromine can act as a handle for further synthetic elaboration

(e.g., cross-coupling reactions) or contribute to binding interactions within a biological target.[2]

The N-ethyl group modulates the basicity and lipophilicity of the distal nitrogen, which can be

critical for tuning pharmacokinetic properties like absorption, distribution, metabolism, and

excretion (ADME).

This guide provides researchers, scientists, and drug development professionals with a robust

framework for the safe handling, use, and understanding of this compound, grounding safety

protocols in the logic of its chemical structure and the known hazards of its close relatives.
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Section 1: Compound Identification and
Physicochemical Profile
The target compound, 1-(4-Bromobenzyl)-4-ethylpiperazine, is a specific chemical entity for

which properties must often be inferred from closely related structures in the absence of direct

experimental data.

Table 1: Physicochemical Data of 1-(4-Bromobenzyl)-4-ethylpiperazine and Key Analogs

Property

1-(4-
Bromobenzyl)-
4-
ethylpiperazin
e (Target)

1-(4-
Bromobenzyl)-
4-
methylpiperazi
ne[2][3]

1-(4-
Bromobenzyl)
piperazine

1-(4-
Bromophenyl)-
4-
ethylpiperazin
e[4][5]

Molecular

Formula
C₁₃H₁₉BrN₂ C₁₂H₁₇BrN₂ C₁₁H₁₅BrN₂ C₁₂H₁₇BrN₂

Molecular Weight 283.21 g/mol 269.18 g/mol 255.15 g/mol 269.18 g/mol

CAS Number
Not readily

available
368879-17-8 91345-62-9 656257-43-1

Appearance
Inferred: Solid or

viscous liquid

Colorless to light

orange/yellow

clear liquid; also

reported as solid

Solid Not specified

Boiling Point Not available Not available
112-116 °C @

0.3 mmHg
Not available

Melting Point Not available Not available 56-62 °C Not available

Causality Insight: The addition of the ethyl group compared to the parent piperazine or the N-

methyl analog increases the molecular weight and lipophilicity. This can influence solubility, with

higher-order alkyl groups potentially decreasing aqueous solubility while enhancing solubility in

organic solvents and lipid membranes, a key consideration for both reaction setup and

biological assays.
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Section 2: Synthesized Hazard Assessment
A comprehensive hazard profile is constructed by analyzing the official classifications of the

most relevant structural analogs. The primary hazards stem from the piperazine core, which is

known to be corrosive and a sensitizer, and the acute toxicity associated with similar

substituted aromatics.

Table 2: GHS Hazard Classification of Structural Analogs
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Compound
GHS
Pictograms

Signal
Word

Hazard
Statements
(H-Codes)

Hazard
Classificati
ons

Source(s)

1-(4-

Bromobenzyl)

piperazine

Corrosion

(GHS05),

Exclamation

Mark

(GHS07)

Danger

H302:

Harmful if

swallowedH3

14: Causes

severe skin

burns and

eye damage

Acute Toxicity

4 (Oral)Skin

Corrosion 1B

1-(4-

Bromophenyl

)piperazine

Exclamation

Mark

(GHS07)

Warning

H302:

Harmful if

swallowedH3

12: Harmful

in contact

with

skinH332:

Harmful if

inhaled

Acute Toxicity

4 (Oral)Acute

Toxicity 4

(Dermal)Acut

e Toxicity 4

(Inhalation)

[6][7]
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Piperazine

(Anhydrous)

Health

Hazard

(GHS08),

Corrosion

(GHS05),

Exclamation

Mark

(GHS07)

Danger

H314:

Causes

severe skin

burns and

eye

damageH317

: May cause

an allergic

skin

reactionH334

: May cause

allergy or

asthma

symptoms or

breathing

difficulties if

inhaled

Skin

Corrosion

1BRespirator

y Sensitizer

1Skin

Sensitizer 1

[8]

Authoritative Conclusion on Hazard Profile: Based on the data from its closest analogs, 1-(4-
Bromobenzyl)-4-ethylpiperazine must be handled as a hazardous substance with a high

probability of being corrosive and acutely toxic.

Primary Hazard: It is expected to cause severe skin burns and eye damage (H314),

consistent with the parent compound and the piperazine core. The appropriate signal word is

Danger.

Secondary Hazard: It is harmful if swallowed (H302) and should be considered potentially

harmful in contact with skin (H312) or if inhaled (H332).

Sensitization Potential: The piperazine scaffold is a known respiratory and skin sensitizer.[8]

Therefore, repeated exposure should be avoided to prevent the development of allergic

reactions.

Section 3: Prudent Laboratory Practices and
Protocols
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The synthesized hazard profile mandates stringent engineering controls and personal

protective equipment (PPE) to ensure researcher safety. The principle of "as low as reasonably

achievable" (ALARA) exposure must be followed at all times.

Engineering Controls & Personal Protective Equipment
(PPE)

Ventilation: All manipulations, including weighing, dissolution, and transfers, must be

performed inside a certified chemical fume hood to mitigate inhalation risk.

Eye and Face Protection: Given the high risk of severe eye damage (inferred H314),

chemical safety goggles in conjunction with a full-face shield are mandatory. Standard safety

glasses are insufficient.

Skin Protection: A flame-resistant lab coat must be worn and fully fastened. Gloves must be

selected based on the solvent used for dissolution. Nitrile gloves are often suitable for

handling solids, but compatibility with the chosen solvent must be verified. Given the

corrosive nature, wearing two pairs of gloves is a prudent practice.

Respiratory Protection: While a fume hood is the primary control, a NIOSH-approved

respirator with cartridges for organic vapors and particulates may be required for spill

cleanup or if engineering controls fail.[9]

Experimental Protocol: Safe Weighing and Dissolution
Workflow
This protocol is designed to minimize exposure during the preparation of a stock solution.

Preparation:

Don all required PPE (face shield, goggles, lab coat, double gloves).

Designate a specific area within the chemical fume hood for weighing.

Place a weigh boat on an analytical balance and tare it.
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Have the receiving flask, containing a magnetic stir bar and the appropriate solvent (e.g.,

DMSO, DMF, CH₂Cl₂), capped and ready within the hood.

Aliquotting the Compound:

Carefully open the container of 1-(4-Bromobenzyl)-4-ethylpiperazine. Avoid creating

airborne dust.

Using a clean spatula, transfer the desired amount of the solid to the weigh boat.

Securely close the main container immediately after transfer.

Dissolution:

Carefully add the weighed solid to the solvent in the receiving flask.

Rinse the weigh boat with a small amount of the solvent and add the rinsing to the flask to

ensure a quantitative transfer.

Cap the flask and place it on a magnetic stir plate to dissolve. Gentle heating may be

applied if necessary, ensuring the system is not sealed to avoid pressure buildup.

Decontamination and Waste Disposal:

The spatula and weigh boat must be decontaminated. Rinse them with a suitable solvent

into a designated organic waste container.

Remove the outer pair of gloves and dispose of them in the solid chemical waste.

Wipe down the balance and the fume hood sash with a damp cloth.

Mandatory Workflow Visualization
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1. Preparation

2. Compound Handling (in Fume Hood)

3. Final Steps

Don full PPE
(Face shield, Goggles, Lab Coat, Double Gloves)

Verify Fume Hood Function

Prepare Balance, Glassware, & Solvent

Weigh Compound
on Tared Weigh Boat

Begin Weighing

Transfer Solid to Solvent Flask

Rinse Weigh Boat for
Quantitative Transfer

Cap Flask & Dissolve
on Stir Plate

Begin Dissolution

Decontaminate Tools
& Workspace

Dispose of Waste
(Gloves, Weigh Boat)

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Dissolution.
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Section 4: Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.[10]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[10]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[10]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration. Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

give them a small amount of water to drink. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[10]

Section 5: Stability and Reactivity
Understanding the chemical stability is key to safe storage and handling during experiments.

Stability: The compound is likely stable under normal laboratory conditions. However, similar

piperazine compounds can be sensitive to light and moisture.[9]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.

Piperazines are basic and will react exothermically with acids.[9]

Hazardous Decomposition Products: Thermal decomposition may produce toxic fumes,

including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen bromide gas.

Section 6: Role in Drug Discovery and Development
The 1-(4-Bromobenzyl)-4-ethylpiperazine scaffold is a valuable building block for

synthesizing more complex molecules with potential therapeutic applications.

Neuroscience Research: Substituted piperazines are foundational in the development of

agents targeting central nervous system (CNS) receptors, such as dopamine and serotonin
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receptors, for treating disorders like depression and schizophrenia.[2]

Oncology: The piperazine ring is a common feature in many small-molecule kinase inhibitors

used in cancer therapy.[11]

Synthetic Utility: The bromobenzyl group is a versatile synthetic handle. The bromine atom

can be readily displaced or used in metal-catalyzed cross-coupling reactions (e.g., Suzuki,

Buchwald-Hartwig) to build molecular complexity and explore the structure-activity

relationship (SAR) of a lead compound series.

Mandatory Drug Discovery Workflow Visualization
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Caption: Role of Building Blocks in a Drug Discovery Cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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